![molecular formula C20H15ClN2S B3939692 2-{[(4-chlorophenyl)(phenyl)methyl]thio}-1H-benzimidazole](/img/structure/B3939692.png)
2-{[(4-chlorophenyl)(phenyl)methyl]thio}-1H-benzimidazole
Overview
Description
2-{[(4-chlorophenyl)(phenyl)methyl]thio}-1H-benzimidazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied for its mechanism of action, physiological and biochemical effects, and advantages and limitations for lab experiments. In
Scientific Research Applications
2-{[(4-chlorophenyl)(phenyl)methyl]thio}-1H-benzimidazole has been studied for its potential applications in various fields of scientific research. It has been found to have antimicrobial, antitumor, and anti-inflammatory properties. This compound has also been investigated for its potential use as a fluorescent probe for detecting biological molecules.
Mechanism of Action
The mechanism of action of 2-{[(4-chlorophenyl)(phenyl)methyl]thio}-1H-benzimidazole is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of certain enzymes or proteins in cells, leading to the observed physiological and biochemical effects.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of biochemical and physiological effects. It has been found to inhibit the growth of various microorganisms, including bacteria and fungi. This compound has also been shown to have antitumor activity, inhibiting the growth of cancer cells in vitro and in vivo. In addition, this compound has been reported to have anti-inflammatory effects, reducing the production of inflammatory cytokines in cells.
Advantages and Limitations for Lab Experiments
One advantage of using 2-{[(4-chlorophenyl)(phenyl)methyl]thio}-1H-benzimidazole in lab experiments is its broad-spectrum antimicrobial activity. This compound has been shown to be effective against a range of microorganisms, making it a useful tool for studying bacterial and fungal infections. However, one limitation of using this compound is its potential toxicity to cells. Careful dosing and monitoring of cell viability are necessary when using this compound in cell-based experiments.
Future Directions
There are several future directions for research on 2-{[(4-chlorophenyl)(phenyl)methyl]thio}-1H-benzimidazole. One area of interest is the development of new synthetic methods for this compound, with a focus on improving yield and purity. Another area of research is the investigation of the mechanism of action of this compound, with the goal of identifying specific targets in cells. Additionally, further studies are needed to explore the potential applications of this compound in the fields of antimicrobial and antitumor therapy. Finally, the development of new derivatives of this compound with improved properties and lower toxicity is an important area of future research.
In conclusion, this compound is a chemical compound that has shown promise in a range of scientific research fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its derivatives for use in various applications.
properties
IUPAC Name |
2-[(4-chlorophenyl)-phenylmethyl]sulfanyl-1H-benzimidazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15ClN2S/c21-16-12-10-15(11-13-16)19(14-6-2-1-3-7-14)24-20-22-17-8-4-5-9-18(17)23-20/h1-13,19H,(H,22,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHCIKJXWWBCPOF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C2=CC=C(C=C2)Cl)SC3=NC4=CC=CC=C4N3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15ClN2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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